Cas no 152957-82-9 (7-Oxa-9-azatricyclo[4.2.1.02,5]nonane(9CI))

• Product Name: 7-Oxa-9-azatricyclo[4.2.1.02,5]nonane(9CI)
• CAS No: 152957-82-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 99069
• PubChem ID: 45092475
• Update Time: 2025-04-18

7-Oxa-9-azatricyclo[4.2.1.02,5]nonane(9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-9-azatricyclo[4.2.1.02,5]nonane(9CI)
• 152957-82-9
• DTXSID90666972
• 7-Oxa-9-azatricyclo[4.2.1.0~2,5~]nonane

• Inchi： 1S/C7H11NO/c1-2-5-4(1)6-3-9-7(5)8-6/h4-8H,1-3H2
• InChI Key： OUQPIDOELILPKQ-UHFFFAOYSA-N
• SMILES： O1CC2C3CCC3C1N2

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26